2-(1,3-Benzothiazol-2-yl)-5-chlorophenol

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-5-chlorophenol
• InChI: InChI=1S/C13H8ClNOS/c14-8-5-6-9(11(16)7-8)13-15-10-3-1-2-4-12(10)17-13/h1-7,16H
• InChI Key: SUNZOUNQHJKFPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)Cl)O
• Molecular Formula: C13H8ClNOS
• Molecular Weight: 261.73 g/mol

Description

2-(1,3-Benzothiazol-2-yl)-5-chlorophenol is a heterocyclic compound featuring a benzothiazole core fused to a 5-chlorophenol moiety. Benzothiazoles are sulfur- and nitrogen-containing aromatic systems known for their diverse biological activities, including antimicrobial, antitumoral, and antimalarial properties . The chlorine substituent at the 5-position of the phenol ring and the hydroxyl group at the ortho position relative to the benzothiazole system contribute to its unique physicochemical and pharmacological characteristics.

Comparison with Similar Compounds

Structural Comparisons

The compound’s structure is compared to three key analogs from the literature:

Compound Name	Substituents on Benzothiazole/Phenol Rings	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
2-(1,3-Benzothiazol-2-yl)-5-chlorophenol (Target)	-OH (ortho), -Cl (para)	C₁₃H₈ClNOS	261.73	Hydroxyl group enhances hydrogen bonding; chloro group increases lipophilicity.
5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole	-OCH₃ (para on phenyl)	C₁₄H₁₀ClNOS	275.75	Methoxy group improves lipid solubility; planar benzothiazole-phenyl arrangement.
5-Chloro-2-(3,4,5-trimethoxyphenyl)-1,3-benzothiazole	-OCH₃ (3,4,5 on phenyl)	C₁₆H₁₄ClNO₃S	335.80	Trimethoxy substitution enhances electron density and steric bulk.
2-(1,3-Benzothiazol-2-yl)-5-(diethylamino)phenol	-N(CH₂CH₃)₂ (para on phenol)	C₁₅H₁₅N₂OSCl	318.81	Diethylamino group increases basicity and membrane permeability.

Key Observations:

• Planarity and Conformation: The dihedral angle between the benzothiazole and phenyl rings in the trimethoxy analog (15.56°) suggests moderate non-planarity, which may influence crystal packing and bioavailability. The target compound’s planarity (if similar to its analogs) could enhance π-π stacking interactions.
• Lipophilicity : Chlorine and methoxy substituents increase lipophilicity, while hydroxyl groups balance this with hydrophilicity.

Physicochemical and Crystallographic Properties

• Crystal Packing : Analogs like 5-chloro-2-(4-methoxyphenyl)-1,3-benzothiazole exhibit layered molecular arrangements stabilized by van der Waals forces . Similar packing in the target compound could influence its stability and dissolution profile.
• Solubility: Hydroxyl groups typically enhance aqueous solubility compared to methoxy or alkylamino substituents, which favor organic solvents.